![molecular formula C13H13N3O5S2 B4756402 4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide](/img/structure/B4756402.png)
4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide
Overview
Description
4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide, also known as DNTB, is a chemical compound that has been widely used in scientific research. It is a derivative of the sulfonamide class of compounds and has been used as a reagent for the determination of thiol groups in proteins and peptides.
Mechanism of Action
4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide reacts with thiol groups in proteins and peptides to form a yellow-colored product, 5-thio-2-nitrobenzoic acid, which can be measured spectrophotometrically at 412 nm. The reaction is based on the reduction of the nitro group of this compound by the thiol group of the protein or peptide.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on living organisms. It is a chemical reagent that is used in vitro for the determination of thiol groups in proteins and peptides.
Advantages and Limitations for Lab Experiments
The advantages of using 4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide in lab experiments include its high sensitivity and specificity for thiol groups, its ease of use, and its stability under a wide range of conditions. The limitations of using this compound include its potential toxicity and the possibility of interfering with other chemical reactions in the sample.
Future Directions
There are several potential future directions for the use of 4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide in scientific research. One area of interest is the development of new assays for the determination of thiol groups in proteins and peptides that are more sensitive and specific than the Ellman's assay. Another area of interest is the use of this compound in the development of new drugs that target thiol-containing enzymes and proteins. Additionally, this compound could be used in the development of new diagnostic tests for diseases that involve thiol-containing biomolecules.
Scientific Research Applications
4,5-dimethyl-2-{[(4-nitrophenyl)sulfonyl]amino}-3-thiophenecarboxamide has been used extensively in scientific research as a reagent for the determination of thiol groups in proteins and peptides. It is commonly used in the Ellman's assay, which is a widely used method for the quantitative determination of thiol groups in proteins and peptides.
properties
IUPAC Name |
4,5-dimethyl-2-[(4-nitrophenyl)sulfonylamino]thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O5S2/c1-7-8(2)22-13(11(7)12(14)17)15-23(20,21)10-5-3-9(4-6-10)16(18)19/h3-6,15H,1-2H3,(H2,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVBOJXPHPNAYAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)N)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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